Cas no 946201-84-9 (N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-3,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-3,4-dimethoxybenzene-1-sulfonamide
• CAS No: 946201-84-9
• MF: C₂₁H₂₄N₄O₅S
• MW: 444.504063606262
• CID: 6431566
• PubChem ID: 42474791
• Update Time: 2025-08-05

N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-3,4-dimethoxybenzene-1-sulfonamide
• AKOS024648837
• N-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}-3,4-dimethoxybenzene-1-sulfonamide
• 946201-84-9
• F2445-0064
• N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3,4-dimethoxybenzenesulfonamide
• N-[4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl]-3,4-dimethoxybenzenesulfonamide

• Inchi： 1S/C21H24N4O5S/c1-5-30-21-13-20(22-14(2)23-21)24-15-6-8-16(9-7-15)25-31(26,27)17-10-11-18(28-3)19(12-17)29-4/h6-13,25H,5H2,1-4H3,(H,22,23,24)
• InChI Key： NCABYVAOUYDBLB-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(NC3C=C(OCC)N=C(C)N=3)C=C2)(=O)=O)=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 444.14674105g/mol
• Monoisotopic Mass: 444.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 120Ų

Additional information on N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}-3,4-dimethoxybenzene-1-sulfonamide

Introduction to Compound CAS No. 946201-84-9: N-{4-(6-Ethoxy-2-Methylpyrimidin-4-Yl)Aminophenyl}-3,4-Dimethoxybenzene-1-Sulfonamide

N-{4-(6-Ethoxy-2-Methylpyrimidin-4-Yl)Aminophenyl}-3,4-Dimethoxybenzene-1-Sulfonamide (CAS No. 946201-84-9) is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound has been the subject of extensive research due to its unique structural features and promising pharmacological properties. The molecule consists of a sulfonamide group attached to a 3,4-dimethoxybenzene ring, which is further connected to a 4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl group. This intricate structure suggests its potential application as a drug candidate with specific biological activities.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Researchers have optimized the synthetic pathway to achieve high yields and purity, ensuring its suitability for biological testing. The presence of multiple functional groups, such as the ethoxy and methyl substituents on the pyrimidine ring, contributes to the compound's stability and bioavailability. Recent studies have highlighted the importance of these substituents in modulating the compound's pharmacokinetic properties.

One of the most notable aspects of N-{4-(6-Ethoxy-2-Methylpyrimidin-4-Yl)Aminophenyl}-3,4-Dimethoxybenzene-1-Sulfonamide is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in various cellular processes, including signal transduction and cell proliferation. By inhibiting specific kinases, this compound could potentially be used in the treatment of diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated its ability to selectively inhibit certain kinase targets, making it a promising candidate for further development.

In addition to its kinase inhibitory activity, this compound has shown anti-inflammatory properties in vitro. The sulfonamide group is known to contribute to anti-inflammatory effects by modulating cyclooxygenase (COX) enzymes. The presence of the 3,4-dimethoxybenzene ring further enhances these effects by providing additional sites for hydrogen bonding and hydrophobic interactions. These findings suggest that the compound could be explored as a potential therapeutic agent for conditions such as arthritis and other inflammatory diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of N-{4-(6-Ethoxy-2-Methylpyrimidin-4-Yl)Aminophenyl}-3,4-Dimethoxybenzene-1-Sulfonamide with various protein targets. Molecular docking studies have revealed that the compound exhibits strong binding interactions with several drug targets, including tyrosine kinases and serine/threonine kinases. These insights provide a foundation for designing more potent derivatives with improved therapeutic efficacy.

The pharmacokinetic profile of this compound has also been extensively studied. In animal models, it has shown moderate absorption and good bioavailability, which are essential for its potential use as an oral medication. The presence of methoxy groups on the benzene ring may contribute to its stability in vivo, reducing metabolic degradation and prolonging its half-life. These characteristics make it an attractive candidate for further preclinical testing.

Despite its promising properties, there are challenges associated with the development of N-{4-(6-Ethoxy-2-Methylpyrimidin-4-Yl)Aminophenyl}-3,4-Dimethoxybenzene-1-Sulfonamide into a clinical drug. One major concern is its potential toxicity profile. Initial toxicity studies in rodents have indicated minimal adverse effects at therapeutic doses; however, long-term safety studies are required to confirm its suitability for human use.

In conclusion, N-{4-(6-Ethoxy-2-Methylpyrimidin-4-Yl)Aminophenyl}-3,4-Dimethoxybenzene-1-Sulfonamide (CAS No. 946201-84_9) represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. Its potential as a kinase inhibitor and anti-inflammatory agent positions it as a valuable tool in drug discovery efforts targeting various diseases. Continued research into its pharmacokinetics, toxicity profile, and mechanism of action will be crucial for unlocking its full therapeutic potential.